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Compound of Interest

Compound Name: IPN60090 dihydrochloride

Cat. No.: B10824310 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for IPN60090 dihydrochloride is not publicly

available. As a potent and selective glutaminase 1 (GLS1) inhibitor used in cancer research,

this compound should be handled with caution as a potentially hazardous and cytotoxic

substance.[1][2][3] The following procedures are based on best practices for the disposal of

potent research compounds and general guidelines for hazardous chemical waste. All

institutional and local regulations for hazardous waste disposal must be followed.

Proper management and disposal of IPN60090 dihydrochloride are critical for laboratory

safety and environmental protection. This guide provides essential, step-by-step instructions for

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling IPN60090 dihydrochloride in any form (solid or in solution), appropriate PPE

is mandatory to prevent exposure.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid Form)

- Chemical fume hood or

ventilated enclosure-

Disposable lab coat with tight-

fitting cuffs- Double nitrile

gloves- Safety glasses with

side shields or goggles

High risk of aerosolization and

inhalation of potent powder.

Engineering controls and

robust PPE are crucial to

minimize exposure.[4]

Solution Preparation and

Handling

- Chemical fume hood- Lab

coat- Nitrile gloves- Safety

glasses with side shields or

goggles

Reduced risk of aerosolization

compared to solids, but

potential for splashes and

spills remains.[4][5]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the compound

and decontaminate the area.

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Don Appropriate PPE: Before cleaning, put on the recommended PPE, including double

gloves, a lab coat, and eye protection.

Contain the Spill:

For solid spills: Gently cover the spill with absorbent material (e.g., vermiculite or sand) to

prevent the powder from becoming airborne.

For liquid spills: Cover the spill with absorbent pads or other suitable absorbent material.

Clean and Decontaminate:

Carefully collect the absorbed material using non-sparking tools and place it into a

designated, labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent (e.g., ethanol or isopropanol) followed

by a soap and water solution.
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Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be

disposed of as hazardous waste.

Disposal Procedures
All waste contaminated with IPN60090 dihydrochloride must be treated as hazardous waste.

Do not dispose of this compound down the drain or in regular trash.

1. Unused or Expired Solid Compound:

Keep the compound in its original, tightly sealed container.

Label the container clearly as "Hazardous Waste" and include the full chemical name:

"IPN60090 dihydrochloride."

Store in a designated, secure hazardous waste accumulation area, segregated from

incompatible materials.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a certified hazardous waste contractor.

2. Contaminated Labware (e.g., vials, pipette tips, glassware):

Collect all contaminated disposable labware in a puncture-resistant, sealable container.

Label the container as "Hazardous Waste" with the name of the compound.

For non-disposable glassware, decontaminate by rinsing with an appropriate solvent. Collect

the rinsate as hazardous liquid waste.

Store the sealed container in the designated hazardous waste area until pickup.

3. Contaminated Personal Protective Equipment (PPE):

Carefully doff all contaminated PPE to avoid self-contamination.

Place disposable items such as gloves, lab coats, and bench paper into a sealed plastic bag.
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Label the bag as "Hazardous Waste" and include "IPN60090 dihydrochloride contaminated

debris."

Dispose of the bag in the designated solid hazardous waste container.

4. Liquid Waste (e.g., solutions, rinsates):

Collect all liquid waste containing IPN60090 dihydrochloride in a compatible, leak-proof,

and sealed container.

Label the container as "Hazardous Liquid Waste" and list all chemical constituents, including

solvents and the full name "IPN60090 dihydrochloride."

Store the container in secondary containment to prevent spills.

Arrange for disposal through your institution's EHS office.

Disposal Workflow for IPN60090 Dihydrochloride
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Caption: Workflow for the proper disposal of IPN60090 dihydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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